Cas no 582-46-7 (Terrein)

• Product Name: Terrein
• CAS No: 582-46-7
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 371199
• PubChem ID: 5372499
• Update Time: 2025-04-19

Terrein Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,4,5-dihydroxy-3-(1E)-1-propen-1-yl-, (4S,5R)-
• 2-Cyclopenten-1-one, 4,5-dihydroxy-3-(1-propenyl)-
• TERREIN
• (+)-terrein
• (4S)-4r,5t-dihydroxy-3-trans-propenyl-cyclopent-2-enone
• (4S,5R)-4,5-Dihydroxy-3-[(E)-1-propenyl]-2-cyclopenten-1-one
• trans-(4S,5R)-4,5-dihydroxy-3-[(E)-1-propenyl]-2-cyclopenten-1-one
• trans-2,3-dihydroxy-4-propenylcyclopent-4-enone
• trans-4,5-dihydroxy-3-propenyl-2-cylopenten-1-one
• (+)Terrein
• Terrain
• (4S,5R)-4,5-Dihydroxy-3-(1E)-1-propen-1-yl-2-cyclopenten-1-one
• NSC 29130
• 4,5-dihydroxy-3-[(E)-prop-1-enyl]cyclopent-2-en-1-one
• 2-Cyclopenten-1-one,5-dihydroxy-3-propenyl-
• 2-Cyclopenten-1-one, 4,5-dihydroxy-3-propenyl-
• 2-Cyclopenten-1-one,5-dihydroxy-3-(1-propenyl)-
• 2-Cyclopenten-1-one, 4,5-dihydroxy-3-(1-propenyl)-, (4S-(3(E),4.alpha.,5.beta.))-
• SCHEMBL12658627
• MHOOPNKRBMHHEC-NSCUHMNNSA-N
• HB4103
• SCHEMBL1884982
• CHEMBL1981317
• 4,5-dihydroxy-3-(1-propenyl)-2-cyclopenten-1-one
• NSC291308
• 2-Cyclopenten-1-one,5-dihydroxy-3-(1-propenyl)-, [4S-[3(E),4.alpha.,5.beta.]]-
• BS-1134
• 154096-62-5
• 180682-72-8
• 582-46-7
• 54192-03-9
• Isoterrein
• Terrein

• Inchi： 1S/C8H10O3/c1-2-3-5-4-6(9)8(11)7(5)10/h2-4,7-8,10-11H,1H3/b3-2+
• InChI Key： MHOOPNKRBMHHEC-NSCUHMNNSA-N
• SMILES： OC1C(/C=C/C)=CC(C1O)=O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: -0.6

Experimental Properties

• Density: 1.449±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-127 ºC
• Boiling Point: 327.2°Cat760mmHg
• Flash Point: 165.9°C
• Refractive Index: 1.713
• Solubility: Dissolution (39 g/l) (25 º C),
• PSA: 57.53
• LogP: -0.20660
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Terrein Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,2-diols